Cas no 173996-14-0 ( )

• Product Name: &nbsp
• CAS No: 173996-14-0
• MF: C₉H₈F₂O
• MW: 170.156029701233
• CID: 875695
• PubChem ID: 19699318
• Update Time: 2023-10-30

  Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-ol,5,6-difluoro-2,3-dihydro
• 5,6-DIFLUORO-2,3-DIHYDRO-1H-INDEN-1-OL
• N14439
• 173996-14-0
• AKOS006309607
• AM9622
• SCHEMBL5199935
• 5,6-Difluoroindan-1-ol
• NDHXLHWCRGSOPA-UHFFFAOYSA-N
• 5,6-difluoro-1-hydroxyindane
•  

• Inchi： 1S/C9H8F2O/c10-7-3-5-1-2-9(12)6(5)4-8(7)11/h3-4,9,12H,1-2H2
• InChI Key： NDHXLHWCRGSOPA-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)C(CC2)O)F

Computed Properties

• Exact Mass: 170.054
• Monoisotopic Mass: 170.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 1.7